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Compound of Interest

Compound Name:
N-(2,4-Dimethylphenyl)formamide-

d9

Cat. No.: B13432968 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical appearance and related

properties of the deuterated compound N-(2,4-Dimethylphenyl)formamide-d9. This

information is critical for its proper identification, handling, and use in research and

development settings.

Physical Appearance
N-(2,4-Dimethylphenyl)formamide-d9 is a stable, isotope-labeled form of N-(2,4-

Dimethylphenyl)formamide. Its physical appearance is consistently reported as a white to off-

white solid[1]. The non-deuterated analog, N-(2,4-Dimethylphenyl)formamide, is similarly

described as an off-white to pale pink solid[2]. The solid form is the expected state of this

compound under standard laboratory conditions.

Quantitative Physical and Chemical Data
The following table summarizes the key physical and chemical properties of N-(2,4-
Dimethylphenyl)formamide-d9 and its non-deuterated counterpart for comparative purposes.
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Property
N-(2,4-
Dimethylphenyl)formamide
-d9

N-(2,4-
Dimethylphenyl)formamide

Physical State White to off-white solid[1] Off-white to pale pink solid[2]

Molecular Formula C₉H₂D₉NO[1] C₉H₁₁NO[2]

Molecular Weight 158.25 g/mol [1] 149.19 g/mol [2][3]

Melting Point 113-115 °C[1] 114-118 °C[2][3]

Solubility
Slightly soluble in dimethyl

sulfoxide and methanol[1]
No specific data found

Methodological Considerations
The determination of the physical properties outlined above, such as appearance and melting

point, typically involves standard analytical chemistry techniques.

Visual Inspection: The color and state (e.g., crystalline, powder) are determined through

direct visual observation under controlled lighting conditions.

Melting Point Analysis: The melting point range is determined using a calibrated melting point

apparatus, which provides a precise measure of the temperature at which the solid

transitions to a liquid.

Detailed experimental protocols for these standard procedures are widely available in

laboratory reference manuals and are not specific to this compound.

Logical Relationships and Workflows
While the user requested diagrams for signaling pathways or experimental workflows, these

are not applicable to the description of a compound's physical appearance. The physical

properties are inherent characteristics of the molecule and are determined through direct

measurement rather than complex biological or chemical pathways.

For clarity, a simple logical diagram illustrating the relationship between the compound and its

observed properties is provided below.
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Figure 1: Relationship between the compound and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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